Cas no 1804576-01-9 (2-Bromo-5-cyano-4-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Bromo-5-cyano-4-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1804576-01-9
• MF: C₈H₄BrF₃N₂O
• MW: 281.029371261597
• CID: 4910292
• Update Time: 2025-05-20

2-Bromo-5-cyano-4-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyano-4-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF3N2O/c1-4-5(2-13)3-14-7(9)6(4)15-8(10,11)12/h3H,1H3
• InChI Key： XOPGEHMMUGWTKN-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)C(C#N)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 3.1
• Topological Polar Surface Area: 45.9

Additional information on 2-Bromo-5-cyano-4-methyl-3-(trifluoromethoxy)pyridine

2-Bromo-5-cyano-4-methyl-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 2-Bromo-5-cyano-4-methyl-3-(trifluoromethoxy)pyridine, identified by the CAS number 1804576-01-9, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and potential uses in drug design, agrochemicals, and advanced materials. The structure of this molecule is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 5, including a bromine atom, a cyano group, a methyl group, and a trifluoromethoxy group. These substituents contribute to its distinct chemical reactivity and physical properties.

Recent studies have highlighted the importance of pyridine derivatives like 2-Bromo-5-cyano-4-methyl-3-(trifluoromethoxy)pyridine in the development of novel pharmaceutical agents. The presence of electron-withdrawing groups such as the cyano and trifluoromethoxy groups enhances the molecule's ability to participate in various biochemical interactions. For instance, researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating various cancers. The bromine atom at position 2 further facilitates nucleophilic substitution reactions, making this compound versatile in organic synthesis.

In addition to its pharmaceutical applications, this compound has shown promise in the field of agrochemistry. The trifluoromethoxy group is known to impart stability against metabolic degradation in plants, making it a valuable component in herbicides and insecticides. Recent advancements in green chemistry have also led to the exploration of this compound as a catalyst in environmentally friendly synthetic processes. Its ability to act as a Lewis acid receptor has been leveraged in asymmetric catalysis, enabling the production of enantiomerically pure compounds with high efficiency.

The synthesis of 2-Bromo-5-cyano-4-methyl-3-(trifluoromethoxy)pyridine typically involves multi-step organic reactions, often starting from simpler pyridine precursors. Modern synthetic methodologies have focused on improving the yield and purity of this compound through optimized reaction conditions and novel catalysts. For example, microwave-assisted synthesis has been employed to accelerate reaction rates while minimizing side reactions. Such advancements underscore the growing interest in this compound within both academic and industrial research settings.

From a structural perspective, the molecule's electronic configuration plays a pivotal role in its reactivity. The pyridine ring itself is aromatic and electron-deficient due to the electronegative substituents. This characteristic makes it an excellent candidate for various electrophilic aromatic substitution reactions. Moreover, the methyl group at position 4 introduces steric effects that can influence both regioselectivity and stereoselectivity in subsequent transformations.

In terms of spectroscopic analysis, this compound exhibits distinct absorption bands in UV-vis spectroscopy due to its conjugated system. Recent studies utilizing computational chemistry techniques have provided deeper insights into its electronic transitions and molecular orbitals. These findings are crucial for understanding its photochemical behavior and potential applications in optoelectronic devices.

The environmental impact of 2-Bromo-5-cyano-4-methyl-3-(trifluoromethoxy)pyridine has also been a topic of interest. Researchers have investigated its biodegradation pathways under various conditions to assess its safety for industrial use. Results indicate that while it is stable under normal conditions, it undergoes controlled degradation under specific microbial or enzymatic treatments.

In conclusion, 2-Bromo-5-cyano-4-methyl-3-(trifluoromethoxy)pyridine, with its unique structure and functional groups, continues to be a focal point in contemporary chemical research. Its versatility across multiple disciplines ensures that it remains an essential component in both theoretical studies and practical applications.